Cas no 507456-54-4 (N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea)

• Product Name: N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea
• CAS No: 507456-54-4
• MF: C₈H₁₆N₂O₃S
• MW: 220.29
• CID: 5520225
• PubChem ID: 3152337
• Update Time: 2025-06-09

N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea
• 1-(1,1-Dioxidotetrahydrothiophen-3-yl)-1,3,3-trimethylurea
• STL347244
• HMS1690P12
• 507456-54-4
• AKOS000570987
• N-(1,1-DIOXIDOTETRAHYDRO-3-THIENYL)-N,N',N'-TRIMETHYLUREA
• 1-(1,1-DIOXO-1??-THIOLAN-3-YL)-1,3,3-TRIMETHYLUREA
• 1-(1,1-dioxothiolan-3-yl)-1,3,3-trimethylurea
• AKOS016047250
• F74898

• Inchi： 1S/C8H16N2O3S/c1-9(2)8(11)10(3)7-4-5-14(12,13)6-7/h7H,4-6H2,1-3H3
• InChI Key： YBDUCJOFQJTISO-UHFFFAOYSA-N
• SMILES： N(C)(C)C(N(C)C1CCS(=O)(=O)C1)=O

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.1Ų

Additional information on N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea

N-(1,1-Dioxidotetrahydro-3-thienyl)-N,N,N-Trimethylurea: A Comprehensive Overview

N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea (CAS No. 507456-54-4) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of urea and thienyl groups, making it a valuable molecule for various biochemical and therapeutic studies. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea is characterized by a central urea moiety bonded to a dioxidotetrahydrothienyl group and three methyl groups. The presence of the thienyl group, which is a five-membered heterocyclic ring containing sulfur, imparts unique chemical and physical properties to the molecule. The dioxide form of the thienyl group further enhances its reactivity and stability. The compound is typically a white crystalline solid with a high melting point and low solubility in water but good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea can be achieved through several well-established routes. One common method involves the reaction of thiophene-3-sulfinic acid with trimethylamine in the presence of a coupling agent such as carbonyldiimidazole (CDI). This reaction forms an intermediate that is subsequently treated with urea to yield the final product. Another approach involves the direct alkylation of thiophene-3-sulfinic acid with trimethylamine hydrochloride followed by treatment with urea. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activities

Recent studies have highlighted the potential biological activities of N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea. One notable area of research is its activity as a potassium channel modulator. Potassium channels play crucial roles in various physiological processes, including neuronal signaling and cardiac function. Studies have shown that this compound can selectively modulate specific potassium channels, making it a promising candidate for the development of novel therapeutic agents for neurological disorders and cardiovascular diseases.

Additionally, N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea has been investigated for its antioxidant properties. The presence of the thienyl group and the urea moiety contributes to its ability to scavenge free radicals and protect cells from oxidative stress. This property makes it a potential candidate for use in formulations designed to combat oxidative damage in various diseases.

Pharmaceutical Applications

The unique combination of chemical properties and biological activities makes N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea an attractive molecule for pharmaceutical research. Its potential as a potassium channel modulator has led to its evaluation in preclinical studies for conditions such as epilepsy and arrhythmia. Preliminary results have shown promising efficacy and safety profiles, warranting further investigation in clinical trials.

Beyond its therapeutic potential, this compound has also found applications in drug discovery platforms as a tool compound for screening and validating new targets. Its ability to selectively modulate specific ion channels provides valuable insights into the mechanisms underlying various diseases, facilitating the development of more targeted therapies.

Current Research Trends

The ongoing research on N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea reflects its growing importance in the scientific community. Recent publications have explored its effects on cellular signaling pathways and its interactions with other biomolecules. For instance, studies have demonstrated its ability to modulate calcium signaling in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's disease.

Moreover, efforts are underway to develop more potent analogs of this compound through structural modifications. These efforts aim to enhance its pharmacological properties while minimizing side effects. The use of computational methods such as molecular docking and dynamics simulations has played a crucial role in guiding these design efforts.

Conclusion

N-(1,1-dioxidotetrahydro-3-thienyl)-N,N,N-trimethylurea (CAS No. 507456-54-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for various applications, from therapeutic agents to tool compounds in drug discovery platforms. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.